2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide

• IUPAC Name: 2-methyl-N-[3-(4-methylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-15-10-12-23(13-11-15)21(25)17-7-5-8-18(14-17)22-20(24)19-9-4-3-6-16(19)2/h3-9,14-15H,10-13H2,1-2H3,(H,22,24)
• InChI Key: KOOVCNVOZVGTES-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide, also known as MP-10, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MP-10 belongs to the class of benzamide derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is not fully understood. However, it is known to act on the endocannabinoid system, which plays a crucial role in regulating pain, inflammation, and anxiety. 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been found to selectively inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of the endocannabinoid anandamide. By inhibiting FAAH, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide increases the levels of anandamide, leading to its analgesic and anxiolytic effects.
Biochemical and Physiological Effects
2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has also been found to reduce anxiety-like behavior in rodents. Moreover, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has several advantages for laboratory experiments. It is a stable and well-characterized compound that can be easily synthesized in large quantities. Moreover, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been extensively studied, and its pharmacological properties are well-established. However, one limitation of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide. One area of interest is the development of more potent and selective FAAH inhibitors. Moreover, the potential use of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in the treatment of neurodegenerative disorders, such as Parkinson's and Alzheimer's disease, warrants further investigation. Additionally, the effects of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide on the immune system and its potential use in the treatment of autoimmune disorders, such as multiple sclerosis, should be explored. Finally, the development of novel formulations of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide that improve its solubility and bioavailability could enhance its therapeutic potential.
Conclusion
In conclusion, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is a novel synthetic compound that has shown promising pharmacological properties in preclinical studies. Its potential therapeutic applications in the treatment of pain, inflammation, anxiety, and neurodegenerative disorders make it an attractive candidate for further investigation. The synthesis method of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been optimized to increase the yield and purity of the compound. However, the poor solubility of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in water remains a limitation for its use in vivo. Further research on 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide could lead to the development of new treatments for a variety of diseases and disorders.

Synthesis Methods

The synthesis of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide involves a multi-step process that starts with the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-methylbenzoyl chloride. The resulting intermediate is then reacted with 3-(4-methylpiperidin-1-yl)benzoic acid to obtain the final product, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide. The synthesis method of 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anxiolytic effects in preclinical studies. 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Moreover, 2-methyl-N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has shown to be effective in attenuating the adverse effects of opioids, such as respiratory depression and tolerance.